Ethyl 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C10H11N3O2/c1-3-15-10(14)8-5-12-13-6-7(2)4-11-9(8)13/h4-6H,3H2,1-2H3
• InChI Key: YCOBGQDUPCSSED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N=CC(=CN2N=C1)C
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• CAS No.: 832741-06-7

Description

Ethyl 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine Derivatives Ethyl 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate is utilized in the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, which are potential benzodiazepine receptor ligands. These compounds are synthesized through reactions with ammonium acetate and dimethylformamide dimethylacetal (Bruni et al., 1994).

• Elucidation of Chemical Structures and Reactions Research has focused on the reactivity and structural corrections of various pyrazolo[1,5-a]pyrimidine derivatives, including those synthesized from this compound. These studies involve complex chemical reactions and detailed spectroscopic analysis, enhancing understanding of these compounds (Chimichi et al., 1993).

• Recyclization and Rearrangement Studies This compound is also involved in studies exploring the recyclization and rearrangement of pyrazolo[1,5-a]pyrimidine derivatives. These investigations provide insights into the dynamic behavior of these compounds under various conditions, contributing to the field of heterocyclic chemistry (Danagulyan et al., 2011).

• Catalysis in Green Chemistry this compound is employed in the development of novel catalysts for green chemistry applications. This includes the synthesis of bionanocomposite catalysts for efficient production of tetrazolo[1,5-a]pyrimidines, demonstrating the compound's role in environmentally friendly chemical processes (Maleki et al., 2017).

• Investigation of Electrophilic Substitutions Research on this compound includes the study of its electrophilic substitutions. This research contributes to the understanding of chemical reactivity and potential applications in synthesizing novel compounds (Atta, 2011).

• Synthesis and Analysis of Copper(II) Complexes The compound is used in the synthesis of copper(II) complexes. These complexes are analyzed for their DNA interaction, cytotoxicity, and potential medicinal applications, demonstrating the versatility of this compound in bioinorganic chemistry (Haleel et al., 2019).

• Development of Systemic Fungicides This compound serves as a basis for synthesizing pyrazolo[1,5-a]pyrimidine derivatives, which are analogues of systemic fungicides. Research in this area is crucial for the development of new agricultural chemicals (Huppatz, 1985).

Mechanism of Action

Target of Action

Ethyl 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate is a pyrazolo[1,5-a]pyrimidine derivative . Pyrazolo[1,5-a]pyrimidines have been shown to exhibit a wide range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects . .

Mode of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives have been found to exhibit neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

It’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives have been found to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives have been found to exhibit promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For similar compounds, hazard statements like H302, H315, H319, H335 have been reported.

Future Directions

The future directions in the research of pyrazolo[1,5-a]pyrimidines could involve further exploration of their biological activities and the development of new synthesis methods.